Cas no 83704-54-5 (1,2,3,8,9-PENTACHLORODIBENZOFURAN)

• Product Name: 1,2,3,8,9-PENTACHLORODIBENZOFURAN
• CAS No: 83704-54-5
• MF: C₁₂H₃Cl₅O
• MW: 340.416618585587
• CID: 891008
• PubChem ID: 55134
• Update Time: 2025-10-29

1,2,3,8,9-PENTACHLORODIBENZOFURAN Chemical and Physical Properties

Names and Identifiers

• 1,2,3,8,9-PENTACHLORODIBENZOFURAN
• Dibenzofuran,1,2,3,8,9-pentachloro
• Q27280676
• DTXSID60232567
• IE3372MT2S
• UNII-IE3372MT2S
• Dibenzofuran, 1,2,3,8,9-pentachloro
• PCDF 96
• NS00123775
• NKGLWUJPCTUDEH-UHFFFAOYSA-N
• 83704-54-5
• Dibenzofuran, 1,2,3,8,9-pentachloro-

• Inchi： 1S/C12H3Cl5O/c13-4-1-2-6-8(10(4)15)9-7(18-6)3-5(14)11(16)12(9)17/h1-3H
• InChI Key： NKGLWUJPCTUDEH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1C1C(=C(C=CC=1O2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 337.86300
• Monoisotopic Mass: 337.862653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14000
• LogP: 6.85300

Additional information on 1,2,3,8,9-PENTACHLORODIBENZOFURAN

1,2,3,8,9-PENTACHLORODIBENZOFURAN (CAS No. 83704-54-5): Properties, Applications, and Environmental Impact

1,2,3,8,9-Pentachlorodibenzofuran (CAS No. 83704-54-5) is a chlorinated aromatic compound belonging to the dibenzofuran family. This chemical has garnered significant attention due to its structural similarity to polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs), which are known for their environmental persistence and potential health risks. Researchers and regulatory bodies are increasingly focusing on understanding its behavior, toxicity, and mitigation strategies.

The molecular structure of 1,2,3,8,9-pentachlorodibenzofuran consists of a dibenzofuran backbone with five chlorine atoms attached at specific positions. This configuration contributes to its stability and resistance to degradation, making it a subject of interest in environmental chemistry and toxicology studies. Its presence in the environment is often linked to industrial processes, combustion, and improper waste disposal.

One of the most pressing concerns regarding 1,2,3,8,9-pentachlorodibenzofuran is its potential impact on human health and ecosystems. Studies suggest that exposure to this compound may lead to adverse effects, including endocrine disruption and bioaccumulation in the food chain. As a result, regulatory agencies worldwide are monitoring its levels in air, water, and soil to assess risks and implement control measures.

In recent years, the scientific community has explored advanced analytical techniques for detecting 1,2,3,8,9-pentachlorodibenzofuran at trace levels. Methods such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to quantify its presence in environmental samples. These techniques are critical for compliance with international standards and guidelines.

The applications of 1,2,3,8,9-pentachlorodibenzofuran are limited due to its hazardous nature. However, it serves as a reference standard in research laboratories for studying the behavior of chlorinated dibenzofurans and developing remediation strategies. Scientists are also investigating its role in the formation of other persistent organic pollutants (POPs) during thermal processes.

Environmental remediation of 1,2,3,8,9-pentachlorodibenzofuran is a growing area of research. Techniques such as biodegradation, photocatalysis, and thermal treatment are being evaluated for their efficacy in breaking down this compound. Innovations in nanotechnology and bioremediation hold promise for reducing its environmental footprint.

Public awareness about 1,2,3,8,9-pentachlorodibenzofuran has increased due to its inclusion in discussions about sustainable chemistry and green manufacturing. Industries are adopting cleaner production methods to minimize the release of such compounds into the environment. This aligns with global initiatives like the Stockholm Convention on Persistent Organic Pollutants.

From a regulatory perspective, 1,2,3,8,9-pentachlorodibenzofuran is subject to strict controls under various environmental protection laws. Compliance with these regulations requires robust monitoring and reporting systems. Companies handling chemicals must ensure proper storage, handling, and disposal to prevent contamination.

Future research on 1,2,3,8,9-pentachlorodibenzofuran will likely focus on understanding its long-term ecological effects and developing more efficient detection and removal technologies. Collaboration between academia, industry, and policymakers is essential to address the challenges posed by this compound.

In conclusion, 1,2,3,8,9-pentachlorodibenzofuran (CAS No. 83704-54-5) remains a critical compound in environmental and toxicological research. Its study contributes to broader efforts in managing persistent organic pollutants and promoting safer chemical practices worldwide.